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Compound of Interest

Compound Name: BAY 1135626

Cat. No.: B15603177

Get Quote

Technical Support Center: BAY 1135626
Welcome to the technical support center for BAY 1135626. This resource is designed to

provide researchers, scientists, and drug development professionals with comprehensive

guidance on the stability of BAY 1135626 in various solvent systems. Below you will find

frequently asked questions, troubleshooting guides, and detailed experimental protocols to

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is BAY 1135626 and what is its primary application?

BAY 1135626 is a key component used in the synthesis of BAY 1129980, an antibody-drug

conjugate (ADC).[1] BAY 1129980 is an auristatin-based anti-C4.4A (LYPD3) ADC developed

for non-small cell lung cancer (NSCLC) research.[1][2][3] BAY 1135626 itself is a derivative of

auristatin, a potent microtubule-disrupting agent, combined with a non-cleavable alkyl

hydrazide linker.[2][4]

Q2: What are the recommended storage conditions for BAY 1135626 stock solutions?
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For optimal stability, it is recommended to store stock solutions of BAY 1135626 under the

following conditions:

-80°C: for up to 6 months

-20°C: for up to 1 month

It is also crucial to protect the solutions from light.

Q3: Which solvents are recommended for preparing BAY 1135626 stock solutions?

Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing high-concentration stock

solutions of BAY 1135626.[2] When using DMSO, it is critical to use a fresh, anhydrous grade,

as hygroscopic DMSO can negatively impact the solubility of the compound.[2] For in vivo

applications, specific co-solvent systems are often required.

Troubleshooting Guide
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Issue Potential Cause Recommended Solution

Precipitation observed in stock

solution upon storage

- Solvent has absorbed water.-

Storage temperature

fluctuations.- Exceeded

recommended storage

duration.

- Use fresh, anhydrous DMSO

for stock solution preparation.-

Ensure consistent and

appropriate storage

temperatures (-20°C or

-80°C).- Prepare fresh stock

solutions if the recommended

storage period has been

exceeded.

Inconsistent experimental

results

- Degradation of BAY 1135626

in working solution.- Multiple

freeze-thaw cycles of the stock

solution.

- Prepare fresh working

solutions for each experiment

from a stable stock.- Aliquot

stock solutions into single-use

vials to avoid repeated freeze-

thaw cycles.

Difficulty dissolving BAY

1135626

- Compound has low solubility

in the chosen solvent.-

Presence of moisture in the

solvent.

- Gentle heating and/or

sonication can be used to aid

dissolution in DMSO.[2]-

Ensure the use of high-purity,

anhydrous solvents.

Stability in Different Solvent Systems
While specific quantitative stability data for BAY 1135626 in various solvents is not extensively

published, the following table summarizes recommended solvent systems for in vitro and in

vivo studies based on available information for BAY 1135626 and general knowledge of

auristatin-based ADCs. The stability of the non-cleavable linker in BAY 1135626 is designed to

be high to prevent premature drug release.[2]
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Solvent System Application
Known Stability &
Handling Notes

100% DMSO In vitro stock solutions

Stable for up to 6 months at

-80°C or 1 month at -20°C

(protect from light).[2] Use of

newly opened, anhydrous

DMSO is critical for solubility.

[2]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
In vivo formulation

This formulation yields a clear

solution with a solubility of at

least 3.5 mg/mL.[2]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
In vivo formulation

This formulation also provides

a clear solution with a solubility

of at least 3.5 mg/mL.[2]

10% DMSO, 90% Corn Oil In vivo formulation

Achieves a clear solution with

a solubility of at least 3.5

mg/mL.[2] Caution is advised if

the continuous dosing period

exceeds half a month.[1]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Preparation: Allow the vial of solid BAY 1135626 to equilibrate to room temperature before

opening to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial to

achieve a 10 mM concentration.

Dissolution: Gently vortex the vial to mix. If necessary, use an ultrasonic bath to aid

dissolution.

Storage: Aliquot the stock solution into single-use, light-protected vials and store at -80°C for

long-term storage or -20°C for short-term storage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://aacrjournals.org/mct/article/16/5/893/92223/Preclinical-Antitumor-Efficacy-of-BAY-1129980-a
https://aacrjournals.org/mct/article/16/5/893/92223/Preclinical-Antitumor-Efficacy-of-BAY-1129980-a
https://aacrjournals.org/mct/article/16/5/893/92223/Preclinical-Antitumor-Efficacy-of-BAY-1129980-a
https://aacrjournals.org/mct/article/16/5/893/92223/Preclinical-Antitumor-Efficacy-of-BAY-1129980-a
https://aacrjournals.org/mct/article/16/5/893/92223/Preclinical-Antitumor-Efficacy-of-BAY-1129980-a
https://www.medchemexpress.com/bay-1135626.html
https://www.benchchem.com/product/b15603177/docs?utm_src=pdf-body#stability-of-bay-1135626-in-different-solvent-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for Assessing Stability using HPLC
This protocol provides a general framework for assessing the stability of BAY 1135626 in a

chosen solvent system.

Solution Preparation: Prepare a solution of BAY 1135626 in the solvent system of interest at

a known concentration.

Initial Analysis (T=0): Immediately analyze the freshly prepared solution using a validated

High-Performance Liquid Chromatography (HPLC) method to determine the initial purity and

peak area of BAY 1135626.

Incubation: Store the solution under the desired experimental conditions (e.g., specific

temperature, light exposure).

Time-Point Analysis: At predetermined time points (e.g., 1, 3, 7, 14 days), withdraw an

aliquot of the solution and analyze it by HPLC.

Data Analysis: Compare the peak area of BAY 1135626 at each time point to the initial peak

area to calculate the percentage of the compound remaining. The appearance of new peaks

may indicate degradation products.
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Synthesis of BAY 1129980

Mechanism of Action

BAY 1135626

BAY 1129980 (ADC)
Conjugation

Anti-C4.4A Antibody

Target Cell (C4.4A+)Binding Internalization Lysosomal Trafficking Payload Release Microtubule Disruption Cell Death
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Start

Prepare BAY 1135626 solution in test solvent

Analyze at T=0 (HPLC)

Incubate under test conditions

Analyze at time points (T=x)

Compare data to T=0

Determine stability profile

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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